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Compound of Interest

Compound Name:
1-(2,5-Dihydroxyphenyl)butan-1-

one

Cat. No.: B1615034 Get Quote

1-(2,6-Dihydroxyphenyl)butan-1-one is an aromatic ketone that has been isolated from

endophytic and endolichenic fungi. Endophytic fungi reside within the tissues of living plants,

and are known as prolific producers of a diverse array of bioactive secondary metabolites.[1][2]

Similarly, endolichenic fungi, which live within the thallus of lichens, are also a source of unique

natural products.[3]

The production of such aromatic ketones by these fungi points to the presence of specialized

biosynthetic machinery, likely involving polyketide synthase (PKS) pathways. While not

explicitly detailed for this specific compound, the biosynthesis is thought to begin with a butyryl-

CoA starter unit followed by the addition of malonyl-CoA extender units, which then undergo

cyclization and aromatization to form the dihydroxyphenyl ring structure.[1]

Fungal Sources and Bioactivity
The following table summarizes the fungal species from which 1-(2,6-Dihydroxyphenyl)butan-1-

one has been isolated, along with its observed biological activities.
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Fungal
Species

Type Host/Substrate

Observed
Bioactivity of
1-(2,6-
Dihydroxyphe
nyl)butan-1-
one

Reference

Nodulisporium

sp.
Endophytic Juniperus cedre Antibacterial [1][2]

Daldinia childiae Endolichenic Punticelia sp.

Broad-spectrum

antimicrobial

(antibacterial and

antifungal)

[3]

Experimental Protocols
This section details the methodologies for the isolation and characterization of 1-(2,6-

Dihydroxyphenyl)butan-1-one from fungal sources, based on published literature.

Fungal Cultivation and Extraction
Cultivation: The endophytic fungus, such as Daldinia childiae, is cultured in a suitable liquid

medium (e.g., Potato Dextrose Broth) or on a solid substrate (e.g., rice medium) under static

conditions at room temperature for a period of several weeks to allow for the production of

secondary metabolites.

Extraction: The fungal mycelium and the culture broth are typically separated. The broth is

extracted with an organic solvent like ethyl acetate. The mycelium can also be extracted

separately with a solvent such as methanol or acetone. The organic extracts are then

combined and concentrated under reduced pressure to yield a crude extract.

Isolation of 1-(2,6-Dihydroxyphenyl)butan-1-one
The crude extract is subjected to various chromatographic techniques to isolate the target

compound.
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Column Chromatography: The crude extract is first fractionated using column

chromatography on silica gel. A gradient of solvents, such as petroleum ether and ethyl

acetate, is used to elute fractions of increasing polarity.

Further Purification: Fractions containing the desired compound, as identified by thin-layer

chromatography (TLC), are further purified using techniques like Sephadex LH-20 column

chromatography or preparative high-performance liquid chromatography (HPLC) to yield the

pure 1-(2,6-Dihydroxyphenyl)butan-1-one.

Structure Elucidation
The structure of the isolated compound is confirmed using a combination of spectroscopic

methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments are conducted to elucidate the detailed chemical structure.

Antimicrobial Activity Assay
The antimicrobial activity of the purified compound is evaluated using standard methods such

as the disk diffusion assay or by determining the Minimum Inhibitory Concentration (MIC) and

Minimum Bactericidal Concentration (MBC) against a panel of pathogenic bacteria and fungi.[3]

Visualizations
Putative Biosynthetic Pathway
The following diagram illustrates a generalized polyketide biosynthetic pathway that could lead

to the formation of 1-(2,6-Dihydroxyphenyl)butan-1-one.
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Caption: Putative polyketide biosynthetic pathway for 1-(2,6-Dihydroxyphenyl)butan-1-one.

Experimental Workflow for Isolation and Identification
This diagram outlines the general workflow for the isolation and identification of 1-(2,6-

Dihydroxyphenyl)butan-1-one from a fungal culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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